1-Indol-1-yl-3-methylamino-propan-2-ol

• IUPAC Name: 1-indol-1-yl-3-(methylamino)propan-2-ol
• InChI: InChI=1S/C12H16N2O/c1-13-8-11(15)9-14-7-6-10-4-2-3-5-12(10)14/h2-7,11,13,15H,8-9H2,1H3
• InChI Key: CYFIXMHPZSFQFE-UHFFFAOYSA-N
• Canonical SMILES: CNCC(CN1C=CC2=CC=CC=C21)O
• Molecular Formula: C12H16N2O
• DSSTOX Substance ID: DTXSID801260586
• Molecular Weight: 204.27 g/mol
• CAS RN: 825608-35-3

Description

This compound belongs to the class of organic compounds known as 3-alkylindoles. It is used in proteomics research.

Synthesis Analysis

The Structure-activity relationships (SAR) of a series of 1-amino-3-(1H-indol-1-yl)-3-phenylpropan-2-ols as monoamine reuptake inhibitors have been reported. The goal was to improve both potency toward inhibiting the norepinephrine transporter and selectivity over the serotonin transporter.

Molecular Structure Analysis

The molecular formula of this compound is C12H16N2O. It belongs to the class of organic compounds known as 3-alkylindoles.

Chemical Reactions Analysis

The compound is part of a series of 1-amino-3-(1H-indol-1-yl)-3-phenylpropan-2-ols that act as monoamine reuptake inhibitors. The effect of specific substitution on both the 3-phenyl group and the indole moiety were explored.

Physical And Chemical Properties Analysis

The molecular weight of the compound is 204.268. It has a density of 1.1±0.1 g/cm3. The boiling point is 398.4±32.0 °C at 760 mmHg. The flash point is 194.7±25.1 °C.

Scientific Research Applications

C12H16N2O\text{C}_{12}\text{H}_{16}\text{N}_2\text{O}C12​H16​N2​O

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Synthetic Chemistry

Chiral Synthesis: The facile synthesis of ®-1-(1H-indol-3-yl)propan-2-amines without chiral separation processing is noteworthy. .

Mechanism of Action

The compound is part of a series of 1-amino-3-(1H-indol-1-yl)-3-phenylpropan-2-ols that act as monoamine reuptake inhibitors. The goal was to improve both potency toward inhibiting the norepinephrine transporter and selectivity over the serotonin transporter.

Future Directions

The compound is used in scientific research and its unique properties contribute to diverse applications. The structure-activity relationships (SAR) of a series of 1-amino-3-(1H-indol-1-yl)-3-phenylpropan-2-ols as monoamine reuptake inhibitors have been explored with a goal to improve both potency toward inhibiting the norepinephrine transporter and selectivity over the serotonin transporter. This suggests potential future directions for research and development.